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Compound of Interest

Compound Name: Calcium 2-ethylhexanoate

Cat. No.: B092422

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical reagents are paramount. This document provides essential safety and
logistical information for the proper disposal of Calcium 2-ethylhexanoate, ensuring
compliance with safety regulations and minimizing environmental impact.

Key Safety and Hazard Information

Calcium 2-ethylhexanoate is a compound that requires careful handling due to its potential
health and environmental effects. It is classified as causing serious eye irritation and may
cause skin and respiratory tract irritation.[1] Some sources also indicate it is suspected of
damaging fertility or the unborn child. Therefore, adherence to strict safety protocols is crucial.

Quantitative Data

The following table summarizes the key quantitative data for Calcium 2-ethylhexanoate:
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Property Value Reference
Molecular Formula C16H30Ca04 [1]
Molecular Weight 326.48 g/mol [2]

Physical State Liquid or White Powder/Lumps  [1][3]

Flash Point > 200 °F (> 93.3 °C) [1]

Serious Eye Damage/Eye
o Irritation Category 2A,
Hazard Classifications . L [1][31[4]
Reproductive Toxicity Category

1B

Experimental Protocols: Disposal Procedures

The proper disposal of Calcium 2-ethylhexanoate involves a multi-step process that prioritizes
safety and regulatory compliance. Under no circumstances should this chemical be disposed of
down the sewer system.[1]

Personal Protective Equipment (PPE)

Before beginning any disposal-related activities, ensure the following personal protective
equipment is worn:

» Hand Protection: Neoprene or nitrile rubber gloves.[1]
o Eye Protection: Chemical goggles. Contact lenses should not be worn.[1]
o Skin and Body Protection: A lab coat or other suitable protective clothing.[1]

» Respiratory Protection: If there is a risk of inhalation, a NIOSH-certified organic vapor
respirator is recommended.[1]

Step-by-Step Disposal Protocol

1. Waste Collection and Segregation:
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Collect all waste Calcium 2-ethylhexanoate, including residues and contaminated materials
(e.g., absorbent pads, gloves, weighing paper), in a designated and clearly labeled waste
container.

The container must be made of a compatible material (e.g., high-density polyethylene -
HDPE) and have a secure, tight-fitting lid.

Label the container as "Hazardous Waste: Calcium 2-ethylhexanoate" and include the date
accumulation started.

Do not mix with other waste streams unless explicitly permitted by your institution's
environmental health and safety (EHS) office.

. Handling of Spills:

In the event of a small spill, contain the material using dikes or absorbents.[1]

Use an absorbent material such as vermiculite, dry sand, or a commercial chemical
absorbent to collect the spilled substance.[5]

Carefully sweep or scoop the absorbed material into the designated hazardous waste
container.[6]

Clean the spill area with soap and water, collecting the cleaning materials for disposal as
hazardous waste.

For large spills, evacuate the area and contact your institution's EHS office immediately.

. Preparation for Disposal:

Ensure the waste container is securely closed and stored in a cool, dry, and well-ventilated
area, away from incompatible materials such as strong oxidizing agents.[1][5]

The storage area should be a designated satellite accumulation area for hazardous waste.

Complete a hazardous waste pickup request form as required by your institution's EHS
office.
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4. Final Disposal:

All waste containing Calcium 2-ethylhexanoate must be disposed of through a licensed

hazardous waste disposal facility.[1]

Your institution's EHS office will arrange for the collection and transportation of the waste to

the appropriate facility.

It is imperative to avoid release into the environment.[1]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Calcium 2-ethylhexanoate.
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Caption: Disposal workflow for Calcium 2-ethylhexanoate.
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By following these procedures, laboratory personnel can ensure the safe and environmentally
responsible disposal of Calcium 2-ethylhexanoate, fostering a culture of safety and
compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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